Cas no 132501-11-2 (3-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]octahydro-1H-6,7,9-(methanetriyl)pentaleno[1,2-d]azepine-2,4(3H,5H)-dione)

• Product Name: 3-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]octahydro-1H-6,7,9-(methanetriyl)pentaleno[1,2-d]azepine-2,4(3H,5H)-dione
• CAS No: 132501-11-2
• MF: C₂₅H₃₃N₅O₂
• MW: 435.56182551384
• CID: 1235444
• Update Time: 2025-04-20

3-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]octahydro-1H-6,7,9-(methanetriyl)pentaleno[1,2-d]azepine-2,4(3H,5H)-dione Chemical and Physical Properties

Names and Identifiers

• 3-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]octahydro-1H-6,7,9-(methanetriyl)pentaleno[1,2-d]azepine-2,4(3H,5H)-dione
• AC1MIXKO

• Inchi： 1S/C25H33N5O2/c31-19-13-15-16(22-17-12-18-23(21(15)17)24(18)22)14-20(32)30(19)7-2-1-6-28-8-10-29(11-9-28)25-26-4-3-5-27-25/h3-5,15-18,21-24H,1-2,6-14H2
• InChI Key： MWJGIELWJAZTTA-UHFFFAOYSA-N
• SMILES： O=C1CC2C(CC(N1CCCCN1CCN(C3N=CC=CN=3)CC1)=O)C1C3CC4C1C4C32

Computed Properties

• Exact Mass: 435.26369

Experimental Properties

• PSA: 69.64